Cas no 3184-54-1 (Alanine,N-1H-1,2,4-triazol-3-yl- (9CI))

• Product Name: Alanine,N-1H-1,2,4-triazol-3-yl- (9CI)
• CAS No: 3184-54-1
• MF: C₅H₈N₄O₂
• MW: 156.14262008667
• CID: 295080
• PubChem ID: 92235
• Update Time: 2025-04-19

Alanine,N-1H-1,2,4-triazol-3-yl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Alanine,N-1H-1,2,4-triazol-3-yl- (9CI)
• DL-1,2,4-Triazole-3-alanine, monohydrate
• DL -1,2,4-TRIAZOLE-3-ALANINE CRYSTALLINE
• N-?1H-?1,?2,?4-?triazol-?3-?ylAlanine
• EINECS 233-301-2
• AKOS022145797
• DL-1,2,4-Triazole-3-alanine 1-hydrate
• AC1L3NPA
• HY-W141862
• AC1Q5S5L
• CHEBI:9675
• NSC 76227
• Q27108464
• 2-amino-3-(1H-1,2,4-triazol-3-yl)propanoic acid
• SureCN198638
• 10109-05-4
• NSC-76227
• 3-(1,2,4-triazol-3-yl)alanine
• EN300-4248726
• 1,2,4-Triazole-3-alanine
• 1,2,4-Triazolyl-3-alanine
• Triazolealanine
• 2-AMINO-3-(4H-1,2,4-TRIAZOL-3-YL)PROPANOIC ACID
• 3-(4h-1,2,4-triazol-3-yl)alanine
• NS00043574
• SCHEMBL198638
• CS-0201658
• FT-0686746
• 2-amino-3-(1H-1,2,4-triazol-5-yl)propanoic acid
• NSC76227
• AKOS005259492
• alpha-Amino-1H-1,2,4-triazole-3-propanoic acid
• MFCD00055957
• beta-(1,2,4-Triazol-3-yl)-DL-alanine
• 3-(1H-1,2,4-triazol-3-yl)alanine
• 3184-54-1

• Inchi： 1S/C5H8N4O2/c6-3(5(10)11)1-4-7-2-8-9-4/h2-3H,1,6H2,(H,10,11)(H,7,8,9)
• InChI Key： CAPORZWUTKSILW-UHFFFAOYSA-N
• SMILES： OC(C(CC1=NC=NN1)N)=O

Computed Properties

• Exact Mass: 156.065
• Monoisotopic Mass: 156.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.9A^2
• XLogP3: -3.3

Experimental Properties

• PSA: 104.89000
• LogP: -0.54060

Alanine,N-1H-1,2,4-triazol-3-yl- (9CI) Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：−20°C